Cas no 3658-48-8 (Bis(2-ethylhexyl) Phosphite)

• Product Name: Bis(2-ethylhexyl) Phosphite
• CAS No: 3658-48-8
• MF: C₁₆H₃₄O₃P
• MW: 305.413126468658
• MDL: MFCD00009490
• CID: 306774
• PubChem ID: 24854964
• Update Time: 2025-06-29

Bis(2-ethylhexyl) Phosphite Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,bis(2-ethylhexyl) ester
• Bis(2-ethylhexyl) phosphite
• Bis(2-Ethylhexyl)Hydrogen Phosphite
• bis(2-ethylhexyl) hydrogen phsophite
• Bis(2-ethylhexyl) phosphonate
• Bis(2-ethylhexyl)phosphonat
• chelexh8
• di-2-ethyl-1-hexyl phosphite
• di-2-ethylhexyl hydrogen phosphate
• DI-2-ETHYLHEXYL PHOSPHITE
• diisooctylphosphite
• DIOCTYL HYDROGEN PHOSPHITE
• DIOCTYL PHOSPHITE
• Syn-O-Ad P-310
• di-2-ethylhexyl hydrogen phosphite
• NSC 2664
• bis(2-ethylhexyl) hydrogen phosphite
• Chelex H 8
• Diisooctyl phosphite
• BIS(2-ETHYLHEXYL) HYDROGEN PHOSPHITE [HSDB]
• bis(2-ethylhexoxy)-oxophosphanium
• FT-0623010
• Q27281381
• bis(2-ethylhexyl)phosphite
• 3658-48-8
• PHOSPHONIC ACID DI(2-ETHYLHEXYL) ESTER
• MFCD00009490
• UNII-J9H3L1N82V
• Phosphorous acid, bis(2-ethylhexyl) ester
• Bis(2-ethylhexyl) phosphite, 96%
• BRN 1711893
• NS00021136
• Bis(2-ethyl-1-hexyl) phosphite
• di(2-ethylhexyl) phosphonate
• NSC2664
• J9H3L1N82V
• HSDB 2607
• NCGC00256148-01
• I10180
• NSC-2664
• Bis(2-ethylhexyl) phosphonic acid
• DTXCID0024927
• Phosphonic acid, di-2-ethyl hexyl ester
• EINECS 222-904-6
• CHEMBL3186250
• Tox21_301682
• CAS-3658-48-8
• Phosphonic acid, bis(2-ethylhexyl) ester
• DTXSID2044927
• SCHEMBL329554
• DB-048976
• BIS[(2-ETHYLHEXYL)OXY](OXO)-??-PHOSPHANYLIUM
• ZLMKQJQJURXYLC-UHFFFAOYSA-N
• Bis(2-ethylhexyl) Phosphite

• MDL： MFCD00009490
• Inchi： 1S/C16H34O3P/c1-5-9-11-15(7-3)13-18-20(17)19-14-16(8-4)12-10-6-2/h15-16H,5-14H2,1-4H3/q+1
• InChI Key： ZLMKQJQJURXYLC-UHFFFAOYSA-N
• SMILES： [P+](=O)(OCC(CC)CCCC)OCC(CC)CCCC

Computed Properties

• Exact Mass: 306.23200
• Monoisotopic Mass: 305.22455694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 6.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.916 g/mL at 25 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.442(lit.)
• Solubility: Insuluble (5.8E-3 g/L) (25 ºC),
• PSA: 59.00000
• LogP: 5.84210
• Solubility: Not determined

Bis(2-ethylhexyl) Phosphite Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：SZ6840000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters

Additional information on Bis(2-ethylhexyl) Phosphite

Professional Introduction to Bis(2-ethylhexyl) Phosphite (CAS No. 3658-48-8)

Bis(2-ethylhexyl) Phosphite, with the chemical formula C₁₈H₃₈O₄P and a CAS number of 3658-48-8, is a widely utilized compound in the field of chemical and pharmaceutical applications. This organophosphorus compound is known for its versatility, making it a valuable additive in various industrial processes and formulations. Its molecular structure, featuring two 2-ethylhexyl groups attached to a phosphite moiety, contributes to its unique chemical properties that make it suitable for multiple uses.

The primary application of Bis(2-ethylhexyl) Phosphite lies in its role as an antioxidant and stabilizer, particularly in polymer and oil-based systems. Its ability to scavenge free radicals helps in extending the shelf life of products by preventing oxidative degradation. This property is especially crucial in industries where product longevity and stability are paramount, such as automotive, aerospace, and construction.

In recent years, research has highlighted the potential of Bis(2-ethylhexyl) Phosphite in enhancing the performance of metalworking fluids. These fluids are essential in manufacturing processes that involve metal cutting, grinding, and finishing. The compound's lubricating properties help reduce friction and wear on machinery, thereby improving efficiency and reducing maintenance costs. Moreover, its compatibility with water-based systems makes it an ideal choice for environmentally conscious manufacturing practices.

Another significant area where Bis(2-ethylhexyl) Phosphite has shown promise is in the pharmaceutical industry. Studies have indicated that this compound can act as a carrier or enhancer for drug delivery systems. Its molecular structure allows it to interact with various pharmaceutical compounds, potentially improving their bioavailability and therapeutic efficacy. While further research is needed to fully understand its mechanisms, preliminary findings suggest a promising future for this application.

The environmental impact of using Bis(2-ethylhexyl) Phosphite has also been a subject of interest. Unlike some traditional antioxidants that may pose ecological risks, this compound has been found to be relatively biodegradable and less toxic to aquatic life. This characteristic makes it a more sustainable option for industries looking to minimize their environmental footprint without compromising on performance.

Advancements in synthetic chemistry have led to more efficient methods of producing Bis(2-ethylhexyl) Phosphite, making it more accessible and cost-effective for large-scale applications. Modern techniques have improved yield rates and purity levels, ensuring that manufacturers can rely on consistent quality for their products. Additionally, innovations in formulation science have expanded its range of uses, including as an additive in paints, coatings, and adhesives.

The compound's thermal stability is another key attribute that contributes to its widespread use. It remains effective even under high temperatures, which is essential for applications involving heat-intensive processes. This stability ensures that products incorporating Bis(2-ethylhexyl) Phosphite maintain their integrity over time, providing long-term reliability.

Recent studies have also explored the potential of Bis(2-ethylhexyl) Phosphite in nanotechnology applications. Its ability to modify surface properties makes it useful in creating functionalized nanoparticles for various purposes, including drug delivery and catalysis. The compound's compatibility with other materials allows for the development of novel nanocomposites with enhanced properties.

In conclusion, Bis(2-ethylhexyl) Phosphite (CAS No. 3658-48-8) is a multifaceted compound with extensive applications across multiple industries. Its role as an antioxidant, stabilizer, and additive underscores its importance in modern manufacturing processes. As research continues to uncover new uses and benefits, this compound is poised to remain a key player in the chemical sector.